2-[(4-allyl-5-pyridin-3-yl-4H-1,2,4-triazol-3-yl)thio]-1-(2-methyl-1H-indol-3-yl)ethanone

• IUPAC Name: 1-(2-methyl-1H-indol-3-yl)-2-[(4-prop-2-enyl-5-pyridin-3-yl-1,2,4-triazol-3-yl)sulfanyl]ethanone
• InChI: InChI=1S/C21H19N5OS/c1-3-11-26-20(15-7-6-10-22-12-15)24-25-21(26)28-13-18(27)19-14(2)23-17-9-5-4-8-16(17)19/h3-10,12,23H,1,11,13H2,2H3
• InChI Key: HFRWKYDRZDIRHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)C(=O)CSC3=NN=C(N3CC=C)C4=CN=CC=C4
• Molecular Formula: C21H19N5OS
• Molecular Weight: 389.5 g/mol

Description

This compound is a heterocyclic derivative featuring a 1,2,4-triazole core substituted with an allyl group at position 4 and a pyridin-3-yl group at position 4. The triazole ring is connected via a thioether linkage to an ethanone moiety, which is further substituted with a 2-methyl-1H-indol-3-yl group.

Biological Activity

The compound 2-[(4-allyl-5-pyridin-3-yl-4H-1,2,4-triazol-3-yl)thio]-1-(2-methyl-1H-indol-3-yl)ethanone is a complex organic molecule that has garnered attention for its potential biological activities. This article provides a detailed overview of its biological activity, including its mechanisms of action, therapeutic potential, and relevant research findings.

Chemical Structure and Properties

This compound features a triazole ring, a pyridine moiety, and an indole structure, which are known to contribute to various biological activities. The presence of sulfur in the thioether group enhances its reactivity and interaction with biological targets.

The biological activity of this compound can be attributed to several mechanisms:

• Enzyme Inhibition : The triazole and pyridine rings can interact with metal ions in metalloproteins, potentially inhibiting enzymatic activity.
• Cellular Interaction : The compound may bind to specific receptors or enzymes, altering cellular signaling pathways.
• Antioxidant Activity : Similar compounds have shown the ability to scavenge free radicals, contributing to their therapeutic effects.

Anticancer Activity

Research indicates that derivatives of triazole compounds exhibit significant anticancer properties. In vitro studies have demonstrated that similar compounds show cytotoxic effects against various cancer cell lines:

• Melanoma IGR39
• Triple-negative breast cancer MDA-MB-231
• Pancreatic carcinoma Panc-1

In one study, certain synthesized triazole derivatives demonstrated IC50 values as low as 6.2 μM against colon carcinoma HCT-116 cells .

Antimicrobial Properties

Compounds with similar structures have been evaluated for their antimicrobial efficacy. For instance:

• A study reported that certain indole derivatives exhibited low minimum inhibitory concentrations (MICs) against Staphylococcus aureus and MRSA .

Enzyme Inhibition

The compound has been investigated for its ability to inhibit various metabolic enzymes. For example, compounds derived from the triazole family have shown effectiveness in inhibiting acetylcholinesterase (AChE), suggesting potential applications in treating neurological disorders .

Case Studies and Research Findings

Study	Compound Tested	Cell Line	IC50 (μM)	Findings
	Triazole Derivatives	IGR39 (Melanoma)	6.2	Significant cytotoxicity observed
	Indole Derivatives	MRSA	0.98	Low MIC indicating high potency
	Triazolethiones	HCT-116 (Colon)	6.2	Active against cancer cell lines

Scientific Research Applications

Chemistry

Intermediate in Organic Synthesis:
The compound acts as an important intermediate in the synthesis of other complex molecules. Its unique functional groups allow for various chemical transformations, including oxidation and substitution reactions.

Coordination Chemistry:
Due to its ability to coordinate with metal ions through the triazole and pyridine rings, it serves as a ligand in metalloprotein studies.

Biology

Enzyme Inhibition:
Research indicates that this compound may inhibit specific enzymes, making it a candidate for biochemical assays. Its interaction with enzyme active sites could lead to significant findings in enzymology.

Biological Activity:
Studies have shown potential anti-inflammatory, antimicrobial, and anticancer activities. For instance, compounds with similar structures have been evaluated for their cytotoxic effects against various cancer cell lines.

Medicine

Therapeutic Potential:
The compound's diverse biological activities suggest potential therapeutic applications. It has been investigated for:

• Anti-inflammatory Properties: Targeting pathways involved in inflammation.
• Antimicrobial Activity: Effective against certain bacterial strains.
• Anticancer Effects: Demonstrated cytotoxicity in cancer models.

Case Study 1: Anticancer Activity

A study on related triazole derivatives demonstrated significant cytotoxic effects against breast cancer cell lines (MCF-7). The mechanism was attributed to the induction of apoptosis through mitochondrial pathways.

Case Study 2: Antimicrobial Properties

Research conducted on various triazole compounds highlighted their effectiveness against Gram-positive bacteria. The structure–activity relationship (SAR) revealed that modifications at the pyridine position enhanced antimicrobial activity.

Data Table: Summary of Applications

Application Area	Specific Use	Findings
Chemistry	Organic Synthesis Intermediate	Facilitates multi-step synthesis
Coordination Chemistry	Ligand for Metal Ions	Enhances understanding of metalloproteins
Biology	Enzyme Inhibitor	Potential to inhibit specific enzymes
Medicine	Anti-inflammatory	Reduces inflammation in cellular models
	Antimicrobial	Effective against select bacterial strains
	Anticancer	Induces apoptosis in cancer cells

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs differ primarily in substituents on the triazole ring, the aromatic group attached to ethanone, and the position of pyridine substitution. Below is a detailed comparison:

Substituent Variations on the Triazole Ring

• Pyridine Position: Target Compound: Pyridin-3-yl at position 5 of the triazole. Analog (): Pyridin-4-yl at position 5, with a phenyl group on ethanone. Analog (): Pyridin-2-yl at position 5, with a 4-fluorophenyl group on ethanone. Implications: Pyridine positional isomerism affects electronic properties (e.g., dipole moments) and hydrogen-bonding capacity. Pyridin-3-yl may enhance π-stacking interactions compared to pyridin-2-yl or pyridin-4-yl due to its asymmetric electron distribution .

Variations in the Aromatic Ethanone Substituent

• Target Compound : 2-Methyl-1H-indol-3-yl.
• Analog () : Phenyl.
• Analog () : 4-Fluorophenyl.
• Analog (): Pyridin-3-yl methanone linked to indol-3-yl via a dihydropyrazole ring.
• Fluorine in the 4-fluorophenyl analog () increases electronegativity and lipophilicity, which may improve membrane permeability but reduce solubility .

Functional Group Linkages

• Thioether vs. Thiol: The target compound and analogs in Evidences 4–5 feature a thioether (–S–) linkage.

Data Table: Structural and Functional Comparison

Compound Name	Triazole Substituents	Ethanone Substituent	Key Functional Groups	Potential Applications
Target Compound	4-Allyl, 5-pyridin-3-yl	2-Methyl-1H-indol-3-yl	Thioether, Indole	Enzyme/receptor modulation
2-(4-Allyl-5-pyridin-4-yl-4H-triazol-3-ylsulfanyl)-1-phenyl-ethanone (Ev. 4)	4-Allyl, 5-pyridin-4-yl	Phenyl	Thioether, Phenyl	Not specified
2-((4-Allyl-5-pyridin-2-yl-triazol-3-yl)thio)-1-(4-fluorophenyl)ethanone (Ev.5)	4-Allyl, 5-pyridin-2-yl	4-Fluorophenyl	Thioether, Fluorophenyl	Not specified
5-(3-Indol-3-ylpropyl)-4-phenyl-1,2,4-triazole-3-thiol derivative (Ev. 7)	4-Phenyl, 5-(indol-3-ylpropyl)	N/A	Thiol, Indole	Antimicrobial/antioxidant

Research Findings and Implications

• Structural Activity Relationships (SAR): The indole moiety in the target compound may confer enhanced binding to serotonin or kinase receptors compared to phenyl-based analogs, as indole is a known bioisostere for tryptophan . Pyridin-3-yl’s electron-rich nature could improve interactions with metal ions in catalytic sites compared to pyridin-2-yl or pyridin-4-yl .
• Thioether linkages (target compound) offer greater stability than thiols (), making them preferable for drug development .

• Synthetic Challenges :

  • Steric hindrance from the 2-methyl group on indole (target compound) may complicate alkylation or cyclization steps, requiring optimized conditions (e.g., high-temperature reactions or catalysts) .